Cas no 90233-56-0 (Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester)

• Product Name: Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
• CAS No: 90233-56-0
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 791655
• PubChem ID: 23011431
• Update Time: 2025-04-19

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
• (4-methoxycarbonylphenyl) 4-hexoxybenzoate
• 4-(METHOXYCARBONYL)PHENYL 4-(HEXYLOXY)BENZOATE
• AKOS003503973
• DTXSID00629795
• SCHEMBL11121874
• 90233-56-0

• Inchi： 1S/C21H24O5/c1-3-4-5-6-15-25-18-11-7-17(8-12-18)21(23)26-19-13-9-16(10-14-19)20(22)24-2/h7-14H,3-6,15H2,1-2H3
• InChI Key： QDJGOOSNYMCTJS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(C(=O)OC)=CC=2)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 356.16237386g/mol
• Monoisotopic Mass: 356.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones